5-(4-(2-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H15FN4O3/c20-14-5-2-1-4-13(14)18(25)23-7-9-24(10-8-23)19-15(12-21)22-17(27-19)16-6-3-11-26-16/h1-6,11H,7-10H2
• InChI Key: LKYMDPUTYODIMR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(N=C(O2)C3=CC=CO3)C#N)C(=O)C4=CC=CC=C4F
• Molecular Formula: C19H15FN4O3
• Molecular Weight: 366.3 g/mol
• CAS No.: 903186-21-0

Description

5-(4-(2-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile, also known as F15063, is a novel compound that has gained attention in the field of pharmacology due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial Activities

Research conducted by Başoğlu et al. (2013) on azole derivatives, including compounds related to 5-(4-(2-Fluorobenzoyl)piperazin-1-yl)-2-(furan-2-yl)oxazole-4-carbonitrile, has shown some compounds to display activity against tested microorganisms, indicating potential applications in antimicrobial therapy Design, synthesis and antimicrobial activities of some azole derivatives.

Antipsychotic Potential

A study by Raviña et al. (2000) explored conformationally restricted butyrophenones with affinities for dopamine and serotonin receptors. Although the specific compound was not directly mentioned, related structural analogs exhibited antipsychotic potential, suggesting a potential application in psychiatric disorder treatment Conformationally constrained butyrophenones with affinity for dopamine (D(1), D(2), D(4)) and serotonin (5-HT(2A), 5-HT(2B), 5-HT(2C)) receptors: synthesis of aminomethylbenzo[b]furanones and their evaluation as antipsychotics.

Antidepressant and Antianxiety Activities

Kumar et al. (2017) synthesized a novel series of compounds structurally related to this compound, which were investigated for their antidepressant and antianxiety activities. This study provides insights into the potential therapeutic applications of these compounds in treating mood disorders Design, synthesis and pharmacological evaluation of some novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine.

Biological Evaluation of Hybrid Molecules

Sanjeevarayappa et al. (2015) focused on the synthesis, characterization, and biological evaluation of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, a compound with a similar structural framework, revealing moderate anthelmintic activity. This underscores the diverse biological potential of such compounds Synthesis, Characterization, X-ray Diffraction Studies, and Biological Evaluation of Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate.

Antimicrobial Agents

Jadhav et al. (2017) synthesized a series of novel compounds derived from 1,2,4-triazole and evaluated their antimicrobial activities, indicating the potential of such structures in developing new antimicrobial agents Synthesis and biological evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives as possible antimicrobial agents.